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Compound of Interest

Compound Name: Deuterium bromide

Cat. No.: B076789

Essential Safety and Handling Guide for Deuterium
Bromide

Deuterium bromide (DBYr) is a corrosive and toxic substance that necessitates meticulous

handling and adherence to stringent safety protocols to ensure the well-being of laboratory

personnel. This guide provides immediate and essential safety and logistical information for
researchers, scientists, and drug development professionals.

Immediate Safety Concerns

Deuterium bromide is a corrosive substance that can cause severe skin burns and eye
damage.[1][2][3] Inhalation may lead to severe irritation of the respiratory tract, potentially
causing coughing, shortness of breath, and delayed lung edema.[2] Ingestion can result in
severe and permanent damage to the digestive tract.[2] It is crucial to handle this chemical with
appropriate personal protective equipment in a well-ventilated area at all times.[1][2]

Physical and Chemical Properties
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Property Value

Appearance Colorless to slightly yellow liquid[2][4]
Odor No information available[4]

pH 6 — 8 at 25 °C (77 °F)[1]

Melting Point -87 °C (lit.)[5]

Boiling Point -67 °C (lit.)[5]

Vapor Pressure 334.7 psi (21 °C)[5]

Vapor Density 2.71 (20 °C, vs air)[5]

Operational Plan for Handling Deuterium Bromide

A systematic approach to handling Deuterium bromide is essential to minimize risk. This
involves proper engineering controls, specific handling procedures, and a clear disposal plan.

Engineering Controls

¢ Ventilation: All work with Deuterium bromide should be conducted in a well-ventilated area,
preferably within a chemical fume hood.

o Safety Equipment: An eyewash station and a safety shower must be readily accessible in
any area where Deuterium bromide is handled.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Deuterium bromide:
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PPE Category

Specifications

Rationale

Eye and Face Protection

Chemical splash goggles or
safety glasses with side
shields (meeting EN166 or
ANSI Z87.1 standards). A face

shield is also recommended.

Protects against splashes and
airborne droplets that can

cause severe eye damage.[1]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene). Always
inspect gloves for integrity
before use.[1][6]

Prevents skin contact, which

can cause severe burns.[1]

Body Protection

A flame-resistant lab coat is
required. For larger quantities
or tasks with a higher risk of
splashing, a chemical-resistant

apron or suit should be worn.

Protects skin from

contamination.[6]

Respiratory Protection

If working outside a fume hood
or if aerosols may be
generated, a NIOSH-approved
respirator with an organic
vapor cartridge is
recommended. In case of
inadequate ventilation, an
approved supplied-air

respirator should be worn.[1][6]

Prevents inhalation of vapors
that can cause respiratory tract

irritation and chemical burns.

[1](2]

Receiving and Storage

o Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area

away from incompatible substances such as strong bases and oxidizing agents.[2][7] The

storage area should be locked.[1]

o Temperature: Refrigeration is recommended (below 4°C/39°F).[2][7]

» Protection: Protect from light and moisture.[1][4][7]
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General Handling Procedures
e Wash hands thoroughly after handling.[1][2]

Avoid contact with eyes, skin, and clothing.[1][2]

Do not breathe vapors, mist, or gas.[1][2]

Use only in a well-ventilated area or outdoors.[1]

Contaminated clothing should be washed before reuse.[1]

Discard contaminated shoes.[2]

Emergency Response and Disposal
Spill Procedures

In the event of a spill, immediate and appropriate action is critical to prevent harm to personnel
and the environment.
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Deuterium Bromide Spill Response

Evacuate immediate area and alert others

:

Assess the spill size and potential for exposure

Wear appropriate PPE:
- Respirator
Large Spill - Chemical goggles & face shield
- Chemical-resistant gloves
- Protective clothing

!

Ventilate the spillage area

Contact emergency services and EH&S

\

Carefully neutralize with sodium bicarbonate solution

:

Absorb spill with non-combustible material
(e.g., sand, earth, vermiculite)

;

Collect absorbed material into a sealed,
labeled container for hazardous waste

/

Decontaminate the area

Spill Contained & Area Safe

Click to download full resolution via product page

Caption: Workflow for responding to a Deuterium bromide spill.
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First Aid Measures

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If
feeling unwell, call a poison center or doctor.[1] If breathing is difficult, administer oxygen. If
not breathing, give artificial respiration.[2]

o Skin Contact: Immediately take off all contaminated clothing.[1] Rinse the skin with plenty of
water for at least 15 minutes.[2] Seek immediate medical attention.[2]

o Eye Contact: Rinse cautiously with water for several minutes, removing contact lenses if
present and easy to do.[1] Continue rinsing for at least 30 minutes.[2] Seek immediate
medical attention.[4]

e Ingestion: Rinse mouth with water.[1] Do NOT induce vomiting.[1] If the victim is conscious
and alert, give 2-4 cupfuls of milk or water.[2] Call a poison center or doctor immediately.[8]

Disposal Plan

Deuterium bromide and any contaminated materials must be disposed of as hazardous
waste.[3][6]

o Collection: Collect waste in a designated, properly labeled, and sealed container.[6] Do not
mix with non-halogenated waste.[6]

» Disposal: Arrange for disposal through a licensed professional waste disposal service,
adhering to all local, regional, and national regulations.[3][9] Do not empty into drains.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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